Cas no 1248229-46-0 (2-(cycloheptyloxy)propanoic acid)

• Product Name: 2-(cycloheptyloxy)propanoic acid
• CAS No: 1248229-46-0
• CID: 4580799
• PubChem ID: 61069534
• Update Time: 2025-10-22

2-(cycloheptyloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cycloheptyloxy)propanoic acid

Additional information on 2-(cycloheptyloxy)propanoic acid

Comprehensive Overview of 2-(Cycloheptyloxy)propanoic Acid (CAS No. 1248229-46-0): Properties, Applications, and Industry Insights

2-(Cycloheptyloxy)propanoic acid (CAS No. 1248229-46-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This cycloheptyl-containing carboxylic acid derivative exhibits a balanced lipophilic-hydrophilic profile, making it a promising candidate for drug intermediate synthesis. The compound's molecular formula C10H18O3 and molecular weight 186.25 g/mol position it as a versatile building block in medicinal chemistry.

Recent studies highlight the growing demand for cyclic ether carboxylic acids like 2-(cycloheptyloxy)propanoic acid in developing novel therapeutic agents. Pharmaceutical researchers are particularly interested in its potential as a prodrug moiety or metabolic modifier, with several patent applications mentioning derivatives of this compound for improved drug delivery systems. The seven-membered cycloheptyl ring offers distinct conformational flexibility compared to more common six-membered analogs, potentially enhancing binding affinity in certain biological targets.

The synthesis of CAS 1248229-46-0 typically involves O-alkylation reactions between cycloheptanol and halogenated propanoic acid derivatives, followed by careful purification processes. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the structure, with the cycloheptyloxy group appearing at δ 3.5-4.0 ppm in proton NMR spectra. Researchers emphasize the importance of controlling stereochemistry during synthesis, as the chiral center at the propanoic acid moiety may influence biological activity in downstream applications.

Beyond pharmaceuticals, 2-(cycloheptyloxy)propanoic acid finds emerging applications in specialty polymer chemistry. Its dual functionality allows incorporation into polyester backbones or as a chain-terminating agent, imparting modified thermal and solubility properties to resulting materials. Industry reports suggest growing interest in using such bulky cycloaliphatic modifiers to engineer polymers with tailored glass transition temperatures and mechanical characteristics.

From a commercial perspective, CAS 1248229-46-0 remains a low-volume specialty chemical, with current pricing reflecting its niche status and multi-step synthesis requirements. However, market analysts project increased demand as research into cycloheptane-based bioactive compounds expands. Several contract research organizations now list this compound in their building block catalogs, signaling its rising importance in drug discovery pipelines.

Environmental and safety assessments indicate that 2-(cycloheptyloxy)propanoic acid requires standard organic chemical handling precautions. While not classified as acutely toxic, proper personal protective equipment (PPE) including gloves and eye protection is recommended during laboratory use. The compound demonstrates moderate water solubility (approximately 1-10 g/L at 20°C) and should be stored away from strong oxidizers in cool, dry conditions to maintain stability.

Future research directions for 1248229-46-0 may explore its potential in asymmetric catalysis or as a chiral resolving agent, leveraging its stereogenic center. Computational chemistry studies suggest interesting conformational preferences in the cycloheptyl-propanoate linkage that could be exploited for molecular recognition applications. Additionally, the compound's logP value around 2.5 makes it a subject of interest in medicinal chemistry optimization studies aiming to balance permeability and solubility.

For researchers sourcing this material, analytical certificates should specify HPLC purity (typically ≥95% for research applications) and confirm the absence of process-related impurities. Advanced applications may require chiral HPLC analysis to verify enantiomeric purity when the compound is used in stereosensitive contexts. Current good manufacturing practice (cGMP) versions are not yet widely available but may emerge as clinical applications develop.

The patent landscape surrounding 2-(cycloheptyloxy)propanoic acid derivatives shows increasing activity since 2018, particularly in areas of metabolic disease therapeutics and controlled-release formulations. This trend aligns with broader industry movements toward complex ether carboxylic acids as privileged structures in drug design. Academic publications referencing this compound remain limited but are expected to grow as its synthetic utility becomes more widely recognized.

From a regulatory standpoint, CAS 1248229-46-0 is not currently listed on major chemical inventories under restricted categories. However, users should monitor evolving REACH regulations and regional chemical control laws as production scales increase. The compound's environmental fate parameters (including biodegradability and bioaccumulation potential) require further study to complete comprehensive safety profiles for industrial applications.